Cas no 1249362-85-3 (2-cyclopropanecarbonyl-4-(2-methoxyethyl)phenol)

• Product Name: 2-cyclopropanecarbonyl-4-(2-methoxyethyl)phenol
• CAS No: 1249362-85-3
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6021252
• PubChem ID: 62380672
• Update Time: 2025-05-23

2-cyclopropanecarbonyl-4-(2-methoxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropanecarbonyl-4-(2-methoxyethyl)phenol
• Methanone, cyclopropyl[2-hydroxy-5-(2-methoxyethyl)phenyl]-
• Cyclopropyl(2-hydroxy-5-(2-methoxyethyl)phenyl)methanone
• CS-0353987
• AKOS011667239
• EN300-1276831
• DTXSID501200448
• Cyclopropyl[2-hydroxy-5-(2-methoxyethyl)phenyl]methanone
• 1249362-85-3

• Inchi： 1S/C13H16O3/c1-16-7-6-9-2-5-12(14)11(8-9)13(15)10-3-4-10/h2,5,8,10,14H,3-4,6-7H2,1H3
• InChI Key： ZXFJPLVRPPDILE-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1=CC(CCOC)=CC=C1O)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 342.6±32.0 °C(Predicted)
• pka: 8.03±0.45(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-cyclopropanecarbonyl-4-(2-methoxyethyl)phenol

2-Cyclopropanecarbonyl-4-(2-Methoxyethyl)Phenol: A Comprehensive Overview

The compound 1249362-85-3, also known as 2-cyclopropanecarbonyl-4-(2-methoxyethyl)phenol, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into its properties, synthesis, applications, and the latest research findings.

Structure and Properties: The molecular structure of 2-cyclopropanecarbonyl-4-(2-methoxyethyl)phenol is characterized by a phenol ring substituted with a cyclopropane carbonyl group at the 2-position and a 2-methoxyethyl group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule. The phenolic hydroxyl group is highly reactive, making it a valuable starting material for further functionalization. Recent studies have highlighted its ability to form stable hydrogen bonds, which is crucial for its potential use in drug design.

Synthesis: The synthesis of 1249362-85-3 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. A key step in its synthesis is the coupling reaction between a cyclopropane derivative and a phenolic compound, facilitated by palladium catalysts. Researchers have recently optimized this process by employing microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields.

Applications: The compound has found applications in several fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, 1249362-85-3 has been explored as a lead compound for anti-inflammatory and anticancer drugs. Its ability to inhibit specific enzymes involved in inflammatory pathways has been validated in preclinical studies. In agrochemistry, it has shown promise as a plant growth regulator, enhancing stress tolerance in crops under adverse environmental conditions.

Recent Research Findings: Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 1249362-85-3. Using molecular docking studies, researchers have identified key binding sites on target proteins that could be exploited for drug development. Additionally, green chemistry approaches have been applied to synthesize this compound using renewable feedstocks, aligning with global sustainability goals.

Safety and Handling: While 1249362-85-3 is not classified as a hazardous chemical under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment and maintaining good ventilation during synthesis and analysis.

In conclusion, 1249362-85-3 (2-cyclopropanecarbonyl-4-(2-methoxyethyl)phenol) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure and reactivity make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, it holds the potential to contribute significantly to both academic and industrial advancements.